Cas no 50519-33-0 (Quinoline, 2,4,5,6,8-pentamethyl-)
50519-33-0 structure
Product Name:Quinoline, 2,4,5,6,8-pentamethyl-
CAS No:50519-33-0
MF:C14H17N
MW:199.291483640671
CID:364732
PubChem ID:13148814
Update Time:2025-04-19
Quinoline, 2,4,5,6,8-pentamethyl- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 2,4,5,6,8-pentamethyl-
- 2,4,5,6,8-pentamethylquinoline
- DTXSID40522115
- 50519-33-0
-
- Inchi: 1S/C14H17N/c1-8-6-10(3)14-13(12(8)5)9(2)7-11(4)15-14/h6-7H,1-5H3
- InChI Key: AXTCFZADVBLMAW-UHFFFAOYSA-N
- SMILES: N1C(C)=CC(C)=C2C=1C(C)=CC(C)=C2C
Computed Properties
- Exact Mass: 199.13621
- Monoisotopic Mass: 199.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89
Quinoline, 2,4,5,6,8-pentamethyl- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
50519-33-0 (Quinoline, 2,4,5,6,8-pentamethyl-) Related Products
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- 1463-17-8(2,8-Dimethylquinoline)
- 18441-61-7(Quinoline,2,4,8-trimethyl-)
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